Cas no 1805591-75-6 (2-Bromo-5-fluoro-1-iodo-3-methylbenzene)

• Product Name: 2-Bromo-5-fluoro-1-iodo-3-methylbenzene
• CAS No: 1805591-75-6
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 4727768
• Update Time: 2025-05-25

2-Bromo-5-fluoro-1-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-1-iodo-3-methylbenzene
• FCH3620544
• AX8270380

• Inchi： 1S/C7H5BrFI/c1-4-2-5(9)3-6(10)7(4)8/h2-3H,1H3
• InChI Key： NMMJYGWKKQCPOY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C)=C1Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-5-fluoro-1-iodo-3-methylbenzene

Comprehensive Overview of 2-Bromo-5-Fluoro-1-Iodo-3-Methylbenzene (CAS No. 1805591-75-6)

2-Bromo-5-fluoro-1-iodo-3-methylbenzene (CAS No. 1805591-75-6) is a highly specialized aromatic compound with a unique substitution pattern on the benzene ring. This compound is characterized by the presence of three halogen substituents—bromine, fluorine, and iodine—along with a methyl group. The positions of these substituents are strategically placed at the 2, 5, and 3 positions of the benzene ring, respectively, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 2-bromo-5-fluoro-1-iodo-3-methylbenzene involves a series of precise substitution reactions. The starting material is typically a methyl-substituted benzene derivative, which undergoes bromination at the para position relative to the methyl group. Subsequent fluorination and iodination steps are carefully controlled to achieve the desired substitution pattern. The use of selective reagents and reaction conditions ensures high yields and purity of the final product.

One of the most notable applications of 2-bromo-5-fluoro-1-iodo-3-methylbenzene is in the field of medicinal chemistry. Its structure makes it an ideal candidate for exploring novel drug candidates targeting various diseases. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development due to its ability to modulate specific cellular pathways. Researchers have also investigated its role in kinase inhibition, where the halogen substituents play a crucial role in enhancing binding affinity.

In addition to its pharmaceutical applications, 2-bromo-5-fluoro-1-iodo-3-methylbenzene has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of new semiconducting materials. Recent advancements in this area have demonstrated its potential as a building block for organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The stability and reactivity of 2-bromo-5-fluoro-1-iodo-3-methylbenzene are influenced by the electronic effects of its substituents. Bromine and iodine are electron-withdrawing groups, while fluorine has both electron-withdrawing and electron-releasing effects depending on its position relative to other substituents. These properties make the compound highly reactive under certain conditions, enabling it to participate in various organic reactions such as nucleophilic aromatic substitution and coupling reactions.

From an environmental perspective, understanding the fate and transport of 2-bromo-5-fluoro-1-iido-dimethylbenzene in natural systems is critical. Recent research has focused on its biodegradation pathways and potential impact on aquatic ecosystems. Studies suggest that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental conditions.

In conclusion, 2-bromo-difluoromethylbenzene (CAS No. 1805591-df-f6) is a versatile compound with significant potential across multiple disciplines. Its unique substitution pattern and reactivity make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and mechanisms involving this compound, its role in advancing scientific knowledge will undoubtedly grow.